Cas no 1805047-28-2 (Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate)

Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate structure
1805047-28-2 structure
Product Name:Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
CAS No:1805047-28-2
MF:C10H8FNO3
MW:209.173826217651
CID:4795546
Update Time:2025-09-21

Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
    • Inchi: 1S/C10H8FNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,13H,5H2,1H3
    • InChI Key: HEEPOJVBEFATQL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C(C(=O)OC)=C(CO)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.3

Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011633-250mg
Methyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
1805047-28-2 97%
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470.40 USD 2021-05-31
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A015011633-500mg
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1805047-28-2 97%
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